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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700

Essential Safety and Handling Guide for 4-
Propylcyclohexanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Propylcyclohexanone in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Name 4-Propylcyclohexanone
CAS Number 40649-36-3

Molecular Formula CoH160

Molecular Weight 140.22 g/mol

Hazard Summary and GHS Classification

4-Propylcyclohexanone is classified with the following hazards:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation ) H315: Causes skin
GHSO07 Warning L

(Category 2) irritation.[1][2][3]1[4]

. e H317: May cause an
Skin Sensitization

GHSO07 Warning allergic skin reaction.
(Category 1B)

[1](21(3]

H412: Harmful to
Hazardous to the o ]
aquatic life with long

lasting effects.[1][2][3]
[4]

Aquatic Environment None None
(Chronic 3)

Physicochemical Properties:

Property Value

Appearance Liquid

Boiling Point 219 °C at 1013 hPa
Flash Point 86 °C (closed cup)[1][2]
Density 0.907 g/cm?3 at 20 °C[3]
Vapor Pressure 0.23 hPa at 20 °C[1]
Solubility in Water 1.96 g/L[1]

Autoignition Temperature 320 °CJ[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Propylcyclohexanone:
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PPE Category Specification

Butyl rubber or Polyvinyl alcohol (PVA) gloves
are recommended for handling ketones. Nitrile
) gloves may offer limited splash protection but
Hand Protection _
are not suitable for prolonged contact. Always
consult the glove manufacturer's resistance

chart.[2]

Eye Protection Chemical safety goggles or a face shield.[2]

A lab coat must be worn. For larger quantities or
Skin and Body Protection in case of potential splashing, a chemical-

resistant apron is recommended.

Use in a well-ventilated area or a chemical fume
hood. If ventilation is inadequate, a respirator
with an ABEK (EN 14387) type filter is

recommended.[2]

Respiratory Protection

Operational Procedures

[ERN

. Preparation and Weighing:

» Before handling, ensure that an emergency eyewash station and safety shower are
accessible.

o Conduct all weighing and handling operations within a certified chemical fume hood to
minimize inhalation exposure.

o Prepare all necessary equipment (spatulas, weigh boats, containers) in the fume hood
before opening the 4-Propylcyclohexanone container.

o When weighing, carefully pour the liquid to avoid splashing. Use a pipette for transferring
small volumes.

2. Solution Preparation:

e Slowly add 4-Propylcyclohexanone to the solvent to prevent splashing.
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hazard pictograms.

3. Post-Handling:

First Aid Measures

Ensure the container is appropriately labeled with the chemical name, concentration, and

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[3]

Clean all contaminated surfaces with an appropriate solvent and then with soap and water.

Dispose of all contaminated disposable materials as hazardous waste.

Exposure Route

Procedure

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation or

a rash occurs, seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) o
artificial respiration. Seek medical attention if
symptoms persist.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an

Ingestion , . . .
unconscious person. Seek immediate medical
attention.

Spill and Disposal Plan
Spill Response:
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e Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.
Remove all sources of ignition.

e Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

e Cleanup:

o Wearing appropriate PPE, carefully scoop the absorbed material into a designated,
labeled, and sealed container for hazardous waste.

o Clean the spill area with a detergent and water, and collect the cleaning materials for
disposal as hazardous waste.

o Large Spills: For large spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department immediately.

Waste Disposal:

» All waste containing 4-Propylcyclohexanone, including empty containers, contaminated
absorbents, and disposable PPE, must be disposed of as hazardous chemical waste.

o Collect waste in a clearly labeled, sealed, and chemically compatible container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific disposal procedures.

Experimental Workflow for Handling 4-
Propylcyclohexanonedot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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